Cas no 20228-13-1 (4-(3-amino-1-hydroxypropyl)benzene-1,2-diol)

• Product Name: 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol
• CAS No: 20228-13-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6006149
• PubChem ID: 15788150
• Update Time: 2025-06-15

4-(3-amino-1-hydroxypropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol
• 20228-13-1
• EN300-1845706
• SCHEMBL7751286

• Inchi： 1S/C9H13NO3/c10-4-3-7(11)6-1-2-8(12)9(13)5-6/h1-2,5,7,11-13H,3-4,10H2
• InChI Key： GBTKPTAZJPGVEZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)O)O)CCN

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol

Comprehensive Overview of 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol (CAS No. 20228-13-1)

4-(3-amino-1-hydroxypropyl)benzene-1,2-diol, with the CAS number 20228-13-1, is a chemically significant compound that has garnered attention in various research and industrial applications. This compound, often referred to by its systematic name, belongs to the class of benzene derivatives and is characterized by its unique amino and hydroxy functional groups. Its molecular structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, biochemical reagents, and material science applications.

The compound's chemical properties are defined by its ability to participate in multiple reactions, including oxidation, reduction, and condensation. Researchers have explored its potential in drug discovery, where its amino-hydroxy moiety can interact with biological targets. For instance, its structural similarity to catecholamines has sparked interest in neurotransmitter-related studies. Additionally, its solubility in polar solvents like water and ethanol enhances its utility in laboratory settings.

In recent years, the demand for 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol has increased due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound's potential as a biodegradable intermediate aligns with global trends. Users searching for eco-friendly chemical alternatives or non-toxic reagents often encounter this compound in scientific literature. Its compatibility with enzyme-catalyzed reactions further underscores its relevance in biocatalysis research.

From a safety perspective, 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol is generally regarded as stable under standard conditions. However, proper handling protocols, such as wearing personal protective equipment (PPE), are recommended to minimize exposure. The compound's storage requirements typically include keeping it in a cool, dry place away from oxidizing agents. These precautions are critical for maintaining its chemical integrity and ensuring laboratory safety.

The analytical methods used to characterize CAS No. 20228-13-1 include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques provide insights into its purity, molecular weight, and structural confirmation. Researchers frequently search for HPLC conditions for benzene-1,2-diol derivatives or NMR spectra of amino-hydroxy compounds, highlighting the compound's technical significance.

In the context of market trends, 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol is often compared to other benzene-based intermediates. Its cost-effectiveness and synthetic versatility make it a preferred choice for manufacturers. Discussions on chemical supply chains and bulk procurement frequently mention this compound, especially in forums focused on fine chemicals and specialty reagents.

Looking ahead, the compound's applications in nanotechnology and biomedical engineering are areas of active exploration. Its potential to functionalize nanoparticles or serve as a ligand in metal-organic frameworks (MOFs) is particularly promising. As the scientific community continues to investigate multifunctional compounds, 4-(3-amino-1-hydroxypropyl)benzene-1,2-diol is poised to remain a topic of interest.

For those seeking synthesis protocols or technical data sheets for CAS 20228-13-1, reputable sources include chemical databases like PubChem and Reaxys. Additionally, peer-reviewed journals often publish studies on its reactivity and applications, making them valuable resources for researchers. The compound's patent landscape also reflects its commercial potential, with several filings related to its use in drug formulations and industrial processes.